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Compound of Interest

Compound Name: SAR-20347

Cat. No.: B610684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SAR-20347 is a potent and selective small molecule inhibitor of the Janus kinase (JAK) family,

demonstrating high affinity for Tyrosine Kinase 2 (TYK2) and Janus Kinase 1 (JAK1).[1][2][3] It

shows less activity against JAK2 and JAK3, making it a valuable tool for investigating the

specific roles of TYK2 and JAK1 in cytokine signaling pathways.[1][2] These pathways are

integral to immune responses and are implicated in various autoimmune and inflammatory

diseases.[4] SAR-20347 exerts its effects by inhibiting the IL-12, IL-23, and IFN-α signaling

pathways.[1][4][5]

This document provides detailed application notes and protocols for the preparation and use of

SAR-20347 in cell culture experiments, ensuring reproducible and accurate results for

researchers in immunology, oncology, and drug discovery.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of SAR-20347 is provided below.
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Property Value Reference

Molecular Formula C21H18ClFN4O4 [1][6]

Molecular Weight 444.84 g/mol [1][6]

CAS Number 1450881-55-6 [1][6][7]

Appearance Light yellow to yellow solid [2]

Purity ≥98% [6][7]

Solubility

Soluble in DMSO (up to 100

mg/mL); Insoluble in water and

ethanol.

[1][2][6]

Proper storage of SAR-20347 is critical to maintain its stability and activity.

Storage Condition Duration

Powder (at -20°C) 3 years

Powder (at 4°C) 2 years

Stock Solution in DMSO (at -80°C) 1 year (aliquoted to avoid freeze-thaw cycles)

Stock Solution in DMSO (at -20°C) 1 month (aliquoted to avoid freeze-thaw cycles)

Mechanism of Action: Inhibition of the JAK-STAT
Pathway
SAR-20347 primarily targets TYK2 and JAK1, which are key components of the JAK-STAT

signaling pathway. This pathway is activated by various cytokines, leading to the

phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT)

proteins. Activated STATs then translocate to the nucleus to regulate gene expression. By

inhibiting TYK2 and JAK1, SAR-20347 effectively blocks these downstream signaling events.

The inhibitory concentrations (IC50) of SAR-20347 against the JAK family kinases are

summarized below.
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Target Kinase IC50 (nM)

TYK2 0.6

JAK1 23

JAK2 26

JAK3 41

Note: IC50 values were determined in cell-free assays.[6]

Below is a diagram illustrating the mechanism of action of SAR-20347.
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Mechanism of Action of SAR-20347

Cell Membrane
Cytoplasm

Nucleus

Cytokine Receptor

TYK2

Activates

JAK1

Activates

STAT

Phosphorylates Phosphorylates

pSTAT

Gene Expression

Translocates and Regulates

SAR-20347

Inhibits Inhibits

Cytokine
(e.g., IL-12, IFN-α)

Binds

Click to download full resolution via product page

Caption: SAR-20347 inhibits TYK2 and JAK1, blocking STAT phosphorylation.

Experimental Protocols
Preparation of SAR-20347 Stock Solution
Materials:
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SAR-20347 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Protocol:

Equilibrate the SAR-20347 powder to room temperature before opening the vial to prevent

condensation.

Prepare a stock solution by dissolving SAR-20347 in anhydrous DMSO. A common stock

concentration is 10 mM. For example, to prepare a 10 mM stock solution from 1 mg of SAR-
20347 (MW: 444.84), add 224.8 µL of DMSO.

Note: Use fresh, high-quality DMSO as moisture can reduce the solubility of SAR-20347.

[1] Warming and sonication may be required to fully dissolve the compound.[2]

Vortex the solution until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or

cryovials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1]

General Cell Culture Treatment Protocol
This protocol provides a general workflow for treating adherent or suspension cells with SAR-
20347.
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General Workflow for Cell Treatment
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Caption: Workflow for treating cells with SAR-20347.

Protocol:
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Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere (for adherent cells) or stabilize (for suspension cells) overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the SAR-
20347 stock solution. Prepare the desired final concentration by diluting the stock solution in

fresh, pre-warmed cell culture medium.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced toxicity.[2] Always include a vehicle control

(medium with the same concentration of DMSO) in your experiments.

Treatment: Remove the old medium from the cells and replace it with the medium containing

the desired concentration of SAR-20347.

Incubation: Incubate the cells for the desired period. Incubation times can vary depending on

the cell type and the specific assay. A 24-hour incubation period has been used in previous

studies.[5]

Cytokine Stimulation (Optional): For studies investigating the inhibition of cytokine signaling,

cells can be pre-incubated with SAR-20347 (e.g., for 20 minutes) before stimulating with the

appropriate cytokine (e.g., IL-12 or IFN-α).[2]

Downstream Analysis: Following incubation, cells and/or supernatant can be harvested for

various downstream analyses, such as Western blotting for phosphorylated STAT proteins,

ELISA for cytokine production, or reporter gene assays.

Example Applications and Recommended
Concentrations
SAR-20347 has been utilized in various cell-based assays to investigate its inhibitory effects on

cytokine signaling.
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Cell Line/Type Application
Recommended
Concentration

Incubation
Time

Reference

NK-92 Cells

Inhibition of IL-

12-mediated

STAT4

phosphorylation

IC50 = 126 nM
20 minutes pre-

incubation
[2][6]

PBMCs

Inhibition of IL-

12-induced IFN-γ

production

Up to 10 µM 24 hours [5]

HEK-BLUE IFN-

α/β Reporter

Cells

Inhibition of IFN-

α-induced SEAP

production

Up to 5 µM 24 hours [2][5]

TF-1 Cells

Inhibition of IL-6-

induced JAK1-

dependent

STAT3 signaling

IC50 = 345 nM Not specified [6]

HT-29 Cells

Inhibition of IL-

22-induced

pSTAT3

IC50 = 148 nM Not specified [5]

Troubleshooting
Precipitation of the compound: If precipitation is observed upon dilution of the DMSO stock

solution into aqueous culture medium, try to further dilute the stock solution in a stepwise

manner. Ensure the final DMSO concentration is compatible with your cell line.

Low or no activity: Ensure the compound has been stored correctly and that fresh DMSO

was used for reconstitution. Verify the activity of the cytokine used for stimulation.

Cell toxicity: Perform a dose-response curve to determine the optimal non-toxic

concentration of SAR-20347 for your specific cell line. Remember to include a vehicle control

with the same DMSO concentration.
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Disclaimer: This product is for research use only and is not intended for human or veterinary

use. Always follow safe laboratory practices when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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